Cas no 578006-79-8 (2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI))

2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI) structure
578006-79-8 structure
Product Name:2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI)
CAS No:578006-79-8
MF:C6H6N2
MW:106.125240802765
CID:1018514
PubChem ID:45079536
Update Time:2025-04-20

2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI)
    • 2,7-diazabicyclo[4.2.0]octa-1(6),2,4-triene
    • 578006-79-8
    • DTXSID00663730
    • 2,7-DIAZABICYCLO[4.2.0]OCTA-1,3,5-TRIENE
    • 83352-79-8
    • SCHEMBL2044013
    • Inchi: 1S/C6H6N2/c1-2-5-6(4-8-5)7-3-1/h1-3,8H,4H2
    • InChI Key: WWXKFIWJMQVUTI-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=NC=2C1

Computed Properties

  • Exact Mass: 106.053098200g/mol
  • Monoisotopic Mass: 106.053098200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 92.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 24.9Ų

2,7-Diazabicyclo[4.2.0]octa-1,3,5-triene(9CI) Related Literature

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